Cas no 1805419-94-6 (3-Bromo-6-fluoro-2-hydroxythioanisole)

• Product Name: 3-Bromo-6-fluoro-2-hydroxythioanisole
• CAS No: 1805419-94-6
• MF: C₇H₆BrFOS
• MW: 237.09
• CID: 5076270
• Update Time: 2026-03-01

3-Bromo-6-fluoro-2-hydroxythioanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-hydroxythioanisole
• 6-Bromo-3-fluoro-2-(methylthio)phenol

• Inchi： 1S/C7H6BrFOS/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3,10H,1H3
• InChI Key： NVEBTLSLABZCDB-UHFFFAOYSA-N
• SMILES： C1(O)=C(Br)C=CC(F)=C1SC

Additional information on 3-Bromo-6-fluoro-2-hydroxythioanisole

Professional Introduction to 3-Bromo-6-fluoro-2-hydroxythioanisole (CAS No. 1805419-94-6)

3-Bromo-6-fluoro-2-hydroxythioanisole, identified by its Chemical Abstracts Service (CAS) number 1805419-94-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents, along with a hydroxylthio group, endows this molecule with distinct chemical properties that are highly useful in medicinal chemistry.

The< strong>3-bromo and 6-fluoro substituents play crucial roles in modulating the reactivity and electronic properties of the molecule. The bromine atom, being an electrophilic center, facilitates nucleophilic substitution reactions, which are commonly employed in the construction of more complex molecular frameworks. On the other hand, the fluorine atom, being electron-withdrawing, influences the electronic distribution across the aromatic ring, thereby affecting the compound's overall reactivity and binding affinity to biological targets.

The< strong>2-hydroxythio group is particularly noteworthy for its ability to participate in hydrogen bonding interactions and its potential role as a bioisostere for other functional groups. This feature makes< strong>3-Bromo-6-fluoro-2-hydroxythioanisole a versatile building block for designing molecules with specific pharmacological profiles. In recent years, there has been growing interest in this compound due to its potential applications in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-Bromo-6-fluoro-2-hydroxythioanisole has been explored as a key intermediate in the synthesis of various drug candidates. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromine atom can be readily displaced by a variety of nucleophiles, allowing for the introduction of different pharmacophoric elements into the molecular structure.

Moreover, the< strong>fluorine-containing moiety has been shown to enhance metabolic stability and binding affinity towards target enzymes and receptors. This has led to several research groups investigating fluorinated derivatives of< strong>3-Bromo-6-fluoro-2-hydroxythioanisole as potential lead compounds for drug development. The< strong>2-hydroxythio group also offers opportunities for further functionalization, enabling the creation of molecules with tailored biological activities.

A particularly intriguing aspect of this compound is its potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit high affinity for biological targets and then combining these fragments into larger, more potent molecules. The unique structural features of< strong>3-Bromo-6-fluoro-2-hydroxythioanisole, including its bromine and fluorine substituents, make it an ideal candidate for such studies.

In addition to its pharmaceutical applications, 3-Bromo-6-fluoro-2-hydroxythioanisole has also garnered attention in agrochemical research. Its structural motifs are reminiscent of several known herbicides and fungicides, suggesting that it could serve as a precursor for developing novel crop protection agents. The ability to modify its chemical structure through various synthetic transformations allows researchers to fine-tune its biological activity for specific agricultural needs.

The synthesis of< strong>3-Bromo-6-fluoro-2-hydroxythioanisole typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on anisole derivatives followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing both reaction times and environmental impact.

In conclusion, 3-Bromo-6-fluoro-2-hydroxythioanisole (CAS No. 1805419-94-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for constructing biologically active molecules, particularly those targeting kinases and other enzyme systems. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in drug discovery and development.